Cas no 1421498-29-4 (N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide)

• Product Name: N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
• CAS No: 1421498-29-4
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 6578305
• PubChem ID: 71787667
• Update Time: 2025-05-20

N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
• N-[3-(furan-2-yl)-3-hydroxypropyl]-4-methylthiophene-2-carboxamide
• F6190-1032
• N-(3-(furan-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide
• AKOS024536581
• 1421498-29-4

• Inchi： 1S/C13H15NO3S/c1-9-7-12(18-8-9)13(16)14-5-4-10(15)11-3-2-6-17-11/h2-3,6-8,10,15H,4-5H2,1H3,(H,14,16)
• InChI Key： LQCDCLMYCWNKBT-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2=CC=CO2)O)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.7Ų

Additional information on N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide

Recent Advances in the Study of N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS: 1421498-29-4)

In recent years, the compound N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS: 1421498-29-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its furan and thiophene moieties, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its efficacy in targeting specific enzymes and receptors, making it a promising candidate for the treatment of inflammatory and metabolic disorders. The presence of the hydroxypropyl group enhances its solubility and bioavailability, which are critical factors in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers employed molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest potential applications in the development of novel anti-inflammatory agents.

Further investigations into the compound's pharmacokinetic properties have been conducted, with a focus on its metabolic stability and distribution. A preclinical study utilizing liquid chromatography-mass spectrometry (LC-MS) indicated that the compound undergoes minimal hepatic metabolism, which could translate to a favorable safety profile in humans. However, additional in vivo studies are required to confirm these observations.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. Preliminary data from cell-based assays indicate that N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as dose-dependent toxicity and off-target effects need to be addressed through structural modifications and advanced formulation strategies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and accelerate the transition from bench to bedside.

In conclusion, N-3-(furan-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide represents a versatile scaffold with multiple therapeutic potentials. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of computational and experimental approaches will be pivotal in unlocking the full potential of this compound.